Cas no 2703780-58-7 (1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride)

• Product Name: 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride
• CAS No: 2703780-58-7
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD34551198
• CID: 5615623
• PubChem ID: 165946561
• Update Time: 2025-06-25

1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride
• 2703780-58-7
• EN300-33051875
• Ethanone, 1-(4-amino-3-pyridinyl)-, hydrochloride (1:1)
• 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride

• MDL： MFCD34551198
• Inchi： 1S/C7H8N2O.ClH/c1-5(10)6-4-9-3-2-7(6)8;/h2-4H,1H3,(H2,8,9);1H
• InChI Key： UGQGQOZJDRLZCZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Additional information on 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride

Professional Introduction to 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride (CAS No. 2703780-58-7)

1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride, identified by the chemical compound code CAS No. 2703780-58-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride incorporates both an amine group and a ketone moiety, positioned on a pyridine backbone, which enhances its reactivity and functional versatility.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The amine functionality at the 4-position of the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions and act as a ligand for metal ions, which is crucial for designing targeted therapeutic agents. Meanwhile, the ketone group at the 3-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine-based scaffolds in the development of novel drugs. Studies have demonstrated that compounds containing this motif exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, derivatives of 4-aminopyridine have been explored for their potential in inhibiting kinases and other enzymes involved in cancer progression. The presence of both an amine and a ketone group in 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride suggests that it may serve as a versatile intermediate for constructing such bioactive molecules.

In vitro studies have begun to uncover the mechanistic aspects of 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride, revealing its interactions with biological targets. The amine moiety has been shown to interact with nucleophilic residues in proteins, potentially modulating enzyme activity or receptor binding. Additionally, the ketone group can engage in Michael addition reactions or aldol condensations, facilitating further derivatization into more complex structures. These reactivity patterns make this compound a valuable tool for medicinal chemists seeking to design novel therapeutics.

The pharmaceutical industry has shown increasing interest in small-molecule modulators that can selectively target specific disease pathways. 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride holds promise as a lead compound due to its structural features that allow for fine-tuning of pharmacokinetic and pharmacodynamic properties. By modifying its chemical structure—such as introducing additional functional groups or altering the substitution pattern—researchers can optimize its potency, selectivity, and metabolic stability.

Emerging research also suggests that pyridine derivatives may play a role in addressing emerging therapeutic challenges, such as drug resistance and multifactorial diseases. The ability of compounds like 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride to interact with multiple targets simultaneously makes them attractive candidates for combination therapies. Such strategies are increasingly recognized as essential for overcoming treatment resistance and improving patient outcomes.

The synthesis of 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions between appropriately substituted pyridines and acetylating agents, followed by salt formation with hydrochloric acid to enhance stability and solubility. Advances in catalytic methods have further refined these processes, enabling higher yields and purities while minimizing environmental impact.

As computational chemistry techniques continue to evolve, virtual screening methods are being employed to identify promising candidates like 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride from large libraries of compounds. These approaches leverage machine learning algorithms to predict binding affinities and toxicological profiles, accelerating the drug discovery pipeline. The integration of experimental data with computational models ensures that hypotheses about biological activity are rigorously tested before moving into costly preclinical development.

The future prospects for 1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride are bright, with ongoing investigations exploring its potential in various therapeutic areas. Collaborative efforts between academic researchers and industry scientists are likely to yield innovative derivatives with enhanced efficacy and reduced side effects. As our understanding of disease mechanisms deepens, compounds like this will continue to be scrutinized for their ability to modulate critical biological pathways.

In conclusion,1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride (CAS No. 2703780-58-7) represents a compelling example of how structural innovation can drive therapeutic progress. Its unique combination of functional groups positions it as a valuable intermediate for drug development, with potential applications spanning multiple disease indications. As research advances，this compound is poised to contribute significantly to the next generation of pharmaceutical innovations.